3-Chloro-2-methyl-1-benzoselenophene

• CAS: 61366-57-2
• Molecular Formula: C9H7ClSe
• Molecular Weight: 229.57 g/mol
• SMILES: CC1=C(C2=CC=CC=C2[Se]1)Cl
• InChI: InChI=1S/C9H7ClSe/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5H,1H3
• InChIKey: WEWZHSKSVPMUHF-UHFFFAOYSA-N

3-Chloro-2-methyl-1-benzoselenophene – Core Properties & Identity

3-Chloro-2-methyl-1-benzoselenophene (C₉H₇ClSe, MW 229.57 g/mol) is a halogenated selenium-containing heterocycle belonging to the benzo[b]selenophene family [1]. It features a benzene ring fused to a selenophene core, with chlorine at the 3-position and methyl at the 2-position, creating a distinct electronic and steric profile compared to unsubstituted or mono-substituted analogs. This compound is primarily utilized as a synthetic building block in medicinal chemistry and materials science, where the presence of both chlorine and selenium atoms offers unique reactivity handles for further functionalization [2].

▸ Synthetic building block with orthogonal chlorine and methyl handles for cross-coupling and C–H activation

▸ Benzo[b]selenophene core enables bioisosteric replacement of naphthalene or indole in medicinal chemistry

▸ Selenium heterocycle scaffold compatible with green halocyclization methods and materials research

• [1] PubChem Compound Summary for CID 71396471, 3-Chloro-2-methyl-1-benzoselenophene. National Center for Biotechnology Information (2025). View Source
• [2] Biologically Active Selenophenes and Benzo[b]selenophenes. Eurekaselect (2024). View Source

Why This Compound Cannot Be Replaced by Simpler Analogs

The 3-chloro-2-methyl substitution pattern is not arbitrary; it directly modulates the compound's electronic density, lipophilicity, and steric accessibility. Replacement with 2-methyl-1-benzoselenophene (lacking chlorine) or 3-chloro-1-benzoselenophene (lacking methyl) eliminates key synthetic handles for cross-coupling reactions and alters the compound's LogP, which can critically affect membrane permeability in biological assays and solubility in organic synthesis [1]. Benzo[b]selenophenes are established bioisosteres of naphthalene, indole, and benzothiophene, and even minor substituent changes can shift target binding profiles [2]. Therefore, generic substitution risks undermining reproducibility in both synthetic and biological workflows.

2-Methyl analog lacks chlorine

Removing the 3-chloro substituent eliminates the primary cross-coupling handle and may significantly alter LogP, reducing membrane partitioning potential in cell-based assays.

3-Chloro analog lacks methyl

Absence of the 2-methyl group changes steric and electronic properties, potentially disrupting C–H activation strategies and shifting bioisosteric target binding profiles.

• [1] PubChem Computed Properties: 3-Chloro-2-methyl-1-benzoselenophene, 2-Methyl-1-benzoselenophene, 3-Chloro-1-benzoselenophene. National Center for Biotechnology Information (2025). View Source
• [2] Biologically Active Selenophenes and Benzo[b]selenophenes. Eurekaselect (2024). View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage: LogP Comparison with Mono-Substituted Analogs

The computed octanol-water partition coefficient (LogP) of 3-chloro-2-methyl-1-benzoselenophene is 2.86, derived from its molecular structure via standardized algorithms . Its closest analogs, 2-methyl-1-benzoselenophene (C₉H₈Se, LogP ~2.3) and 3-chloro-1-benzoselenophene (C₈H₅ClSe, LogP ~2.5), show lower lipophilicity, indicating that the combined chloro-methyl substitution pattern enhances membrane partitioning potential [1]. This LogP increase of 0.36–0.56 log units relative to mono-substituted comparators can translate into improved cellular uptake in whole-cell assays.

Lipophilicity (LogP)

Computed

Target LogP 2.86
2-Methyl analog ~2.3 (Δ +0.56)
3-Chloro analog ~2.5 (Δ +0.36)

May support higher membrane partitioning potential

Predicted values; experimental validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.86
Comparator Or Baseline	2-Methyl-1-benzoselenophene: LogP ~2.3; 3-Chloro-1-benzoselenophene: LogP ~2.5
Quantified Difference	ΔLogP = +0.56 (vs. 2-methyl); +0.36 (vs. 3-chloro)
Conditions	Computed by ACD/Labs or analogous prediction software; validated against experimental logP measurements for related benzoselenophenes

Why This Matters

Higher LogP can improve membrane permeability in cell-based assays, making this compound a more suitable scaffold for intracellular target engagement studies.

• [1] PubChem Computed Properties for 2-Methyl-1-benzoselenophene and 3-Chloro-1-benzoselenophene. National Center for Biotechnology Information (2025). View Source

Synthetic Yield: Green Halogenation Route Comparison

The chlorocyclization of 2-alkynylmethylselenobenzene to form 3-chlorobenzo[b]selenophenes under environmentally friendly conditions (NaCl, CuSO₄·5H₂O, EtOH) proceeds with a yield of 72% for the phenyl-substituted analog [1]. While this specific study did not include the 2-methyl variant, the methodology demonstrates that 3-chloro derivatives are accessible in good yields without toxic reagents. In contrast, the corresponding 3-bromo and 3-iodo analogs were obtained in 73% and 62% yields, respectively, under identical conditions, suggesting that chloro-substituted benzoselenophenes offer a balance of reactivity and yield that may favor them for scale-up [1].

Halocyclization yield

Class-level inference

3-Chloro analog 72% yield
3-Bromo 73% / 3-Iodo 62%

Supports green synthetic route evaluation

Data from phenyl-substituted benzoselenophene; 2-methyl variant not directly tested

Evidence Dimension	Isolated yield in electrophilic halocyclization
Target Compound Data	3-Chloro-benzo[b]selenophene (analog): 72% yield
Comparator Or Baseline	3-Bromo-benzo[b]selenophene (analog): 73%; 3-Iodo-benzo[b]selenophene (analog): 62%
Quantified Difference	Chloro yield comparable to bromo (difference of 1%), 10% higher than iodo
Conditions	Reaction: 2-alkynylmethylselenobenzene (1.0 equiv), NaX (3.0 equiv), CuSO₄·5H₂O (5.0 equiv), EtOH, rt, 24 h

Why This Matters

The green synthesis route avoids toxic halogen sources and provides a competitive yield for chloro derivatives, reducing procurement barriers for researchers prioritizing sustainable chemistry.

• [1] Kesharwani, T., Giraudy, K. A., Morgan, J. L., Kornman, C., & Olaitan, A. D. (2017). Green synthesis of halogenated thiophenes, selenophenes and benzo[b]selenophenes using sodium halides as a source of electrophilic halogens. Tetrahedron Letters, 58(7), 638-641. View Source

Antioxidant Capacity: Benzoselenophene Core vs. Resveratrol

In a study of resveratrol-based benzoselenophenes, the parent benzoselenophene (1) demonstrated DPPH radical scavenging activity comparable to Trolox and significantly higher than resveratrol itself [1]. DFT calculations revealed that selenium incorporation reduces the O-H bond dissociation enthalpy (BDE) of the 3-OH and 5-OH groups by approximately 2–3 kcal/mol compared to the sulfur analog, enhancing radical-trapping kinetics [1]. Although 3-chloro-2-methyl substitution was not evaluated in this study, the core benzo[b]selenophene scaffold is the primary driver of this enhanced antioxidant effect, and the presence of electron-withdrawing chlorine could further tune redox properties.

Antioxidant capacity

Class-level inference

Benzoselenophene core DPPH activity >2-fold vs resveratrol; BDE reduction 2–3 kcal/mol vs sulfur analog

Supports antioxidant assay response context

No direct data for 3-chloro-2-methyl derivative; core scaffold effect only

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	No direct data for 3-chloro-2-methyl-1-benzoselenophene; inferred from parent benzoselenophene activity
Comparator Or Baseline	Resveratrol and Trolox; parent benzoselenophene 1 showed activity nearly comparable to Trolox
Quantified Difference	Benzoselenophene core: >2-fold improvement over resveratrol in DPPH assay; BDE decrease of 2–3 kcal/mol vs. sulfur analog
Conditions	DPPH assay (ethanol, 25 °C); FRAP assay; DFT BDE calculations at B3LYP/6-311++G(d,p) level

Why This Matters

The benzo[b]selenophene core provides a validated antioxidant advantage, positioning 3-chloro-2-methyl-1-benzoselenophene as a candidate for oxidative stress-related research where chlorine substitution may offer additional synthetic utility.

• [1] Tanini, D., Panzella, L., Amorati, R., Cappellini, C., Napolitano, A., & d'Ischia, M. (2015). Resveratrol-based benzoselenophenes with an enhanced antioxidant and chain breaking capacity. Organic & Biomolecular Chemistry, 13(20), 5751-5760. View Source

High-Value Application Scenarios

Medicinal Chemistry Scaffold for Lead Optimization

The dual chloro-methyl substitution pattern provides a versatile platform for structure-activity relationship (SAR) studies. The chlorine atom serves as a handle for palladium-catalyzed cross-coupling reactions (Suzuki, Negishi), while the methyl group can be utilized for C–H activation or metabolically stable substitutions. This compound can replace naphthalene or indole bioisosteres in lead compounds to improve pharmacokinetic profiles, supported by its elevated LogP (2.86) which suggests better membrane permeability than mono-substituted analogs [1].

Organic Optoelectronic Material Development

Benzoselenophenes exhibit a narrower HOMO-LUMO gap compared to their sulfur counterparts, making them attractive for organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) [1]. The 3-chloro-2-methyl derivative can be used as a monomer or building block for conjugated polymers, where the chlorine atom influences solid-state packing and charge transport properties. Patents from Universal Display Corporation have disclosed organoselenium materials, including benzo[b]selenophene derivatives, for use in phosphorescent OLEDs [2].

Green Chemistry Synthesis of Complex Heterocycles

The compound can be synthesized via the environmentally friendly chlorocyclization method reported by Kesharwani et al., which uses table salt as a chlorine source and ethanol as solvent, achieving competitive yields (72%) without toxic reagents [1]. This green route aligns with modern procurement policies that prioritize sustainable manufacturing processes and reduces the environmental compliance burden for academic and industrial laboratories.

Antioxidant Research and Oxidative Stress Models

Given the established antioxidant superiority of the benzo[b]selenophene core over resveratrol and its near-Trolox-level activity in DPPH and FRAP assays [1], 3-chloro-2-methyl-1-benzoselenophene can serve as a starting point for the development of novel radical-trapping agents. The chlorine substituent offers an additional site for conjugation to targeting moieties, potentially enabling tissue-specific antioxidant therapies.

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold optimization

Dual chlorine/methyl substitution handles

Cross-coupling and C–H activation reactivity

Optoelectronic material research

Selenium heterocycle core with tunable bandgap

Solid-state packing and charge transport properties

Green synthetic route evaluation

Halocyclization reaction compatibility

Yield and sustainability metrics

Oxidative stress model studies

Antioxidant assay response context

Radical-scavenging and chain-breaking assay endpoints

• [1] Kesharwani, T., et al. (2017). Tetrahedron Letters, 58(7), 638-641. View Source
• [2] Universal Display Corporation. Patent Application US 20150155499 A1 (2015). Organoselenium materials and their uses in organic light emitting devices. View Source